(5-Methoxy-6-methylpyridin-2-yl)methanol

• IUPAC Name: (5-methoxy-6-methylpyridin-2-yl)methanol
• InChI: InChI=1S/C8H11NO2/c1-6-8(11-2)4-3-7(5-10)9-6/h3-4,10H,5H2,1-2H3
• InChI Key: JPNWNRSSUBQVIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)CO)OC
• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol

Description

(5-Methoxy-6-methylpyridin-2-yl)methanol is a pyridine derivative characterized by a hydroxymethyl group at the 2-position, a methoxy group at the 5-position, and a methyl group at the 6-position of the pyridine ring. Its molecular formula is C₈H₁₁NO₂, with a molecular weight of 153.18 g/mol . This compound has garnered attention due to its structural role in bioactive alkaloids, particularly in antiviral agents. For instance, it serves as a substituent in nicoisoindole C, an isoindolinone alkaloid isolated from tobacco stems (Nicotiana tabacum L.), where it contributes to potent anti-Tobacco Mosaic Virus (TMV) activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Methoxy-6-methylpyridin-2-yl)methanol can be achieved through various synthetic routes. One common method involves the reaction of 2-chloro-5-methoxy-6-methylpyridine with sodium methoxide in methanol, followed by reduction with sodium borohydride . Another approach includes the cyclization of appropriate precursors under specific conditions to yield the desired compound .

Industrial Production Methods

Industrial production methods for (5-Methoxy-6-methylpyridin-2-yl)methanol typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include the use of continuous flow reactors and advanced purification techniques to isolate the compound efficiently .

Chemical Reactions Analysis

Types of Reactions

(5-Methoxy-6-methylpyridin-2-yl)methanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the methanol group to a methyl group.

Substitution: The methoxy and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions . The reactions are typically carried out under controlled temperatures and pressures to ensure selectivity and yield.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield (5-methoxy-6-methylpyridin-2-yl)carboxylic acid, while reduction may produce (5-methoxy-6-methylpyridin-2-yl)methane .

Scientific Research Applications

Medicinal Chemistry

(5-Methoxy-6-methylpyridin-2-yl)methanol has been studied for its potential as a therapeutic agent due to its ability to interact with various biological targets. Research indicates that it may exhibit antitumor activity, particularly against certain cancer cell lines. For instance, preliminary studies have shown that derivatives of this compound can reduce the viability of HepG2 and A549 cancer cells .

Biological Studies

The compound is also being explored for its role in enzyme inhibition and receptor binding . Its structural features allow it to bind effectively to specific enzymes or receptors, potentially leading to the development of new drugs targeting diseases such as cancer or neurodegenerative disorders.

Organic Synthesis

In synthetic organic chemistry, (5-Methoxy-6-methylpyridin-2-yl)methanol serves as an important intermediate in the synthesis of more complex molecules. Its functional groups facilitate various chemical reactions, including oxidation and substitution reactions, making it valuable in the development of new compounds with desired properties.

Agrochemical Applications

This compound may also find applications in the agrochemical sector, particularly in the development of pesticides or herbicides that require specific chemical properties for efficacy.

Case Study 1: Antitumor Activity

In a study published in 2023, researchers synthesized several derivatives of (5-Methoxy-6-methylpyridin-2-yl)methanol and evaluated their cytotoxic effects on cancer cell lines. The results indicated that certain derivatives significantly reduced cell viability compared to controls, suggesting potential for further development as anticancer agents .

Case Study 2: Enzyme Inhibition

Another study focused on the enzyme inhibitory properties of this compound against specific targets involved in metabolic pathways related to cancer progression. The findings showed promising results, indicating that (5-Methoxy-6-methylpyridin-2-yl)methanol could serve as a lead compound for developing enzyme inhibitors .

Mechanism of Action

The mechanism of action of (5-Methoxy-6-methylpyridin-2-yl)methanol involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, depending on the target and the context of the interaction .

Comparison with Similar Compounds

Comparison with Similar Compounds

The biological and chemical properties of (5-Methoxy-6-methylpyridin-2-yl)methanol are influenced by its unique substitution pattern. Below is a detailed comparison with structurally related pyridine derivatives:

Structural Analogues and Their Properties

Compound Name	Substituents on Pyridine Ring	Key Features	Biological Activity (Anti-TMV)	Reference
(5-Methoxy-6-methylpyridin-2-yl)methanol	5-OCH₃, 6-CH₃, 2-CH₂OH	Hydroxymethyl group enables H-bonding; methoxy and methyl enhance lipophilicity	IC₅₀ = 19.5 µM (nicoisoindole C)
(6-Methoxypyridin-2-yl)methanol	6-OCH₃, 2-CH₂OH	Lacks methyl group at position 6; reduced steric bulk	Not reported
(5-Chloro-2-methoxypyridin-3-yl)methanol	5-Cl, 2-OCH₃, 3-CH₂OH	Electron-withdrawing Cl may reduce H-bonding capacity	Not reported
Nicoisoindole D	N-(3-methyl-6-oxo-1,6-dihydropyridin-2-yl)methyl	Contains a 6-oxo group; altered electronic properties	IC₅₀ = 15.4 µM
Ningnanmycin (Control)	N/A	Commercial antiviral agent	IC₅₀ = ~30–40 µM

Structure-Activity Relationships (SAR)

• Substitution at Position 6: The presence of a methyl group (vs. hydrogen or oxo) in (5-Methoxy-6-methylpyridin-2-yl)methanol enhances steric bulk and hydrophobic interactions, contributing to its superior anti-TMV activity compared to analogues like (6-Methoxypyridin-2-yl)methanol .
• Methoxy vs.
• Hydroxymethyl Group : The 2-CH₂OH moiety facilitates hydrogen bonding with viral coat proteins (e.g., TMV-CP), as confirmed by molecular docking studies .

Mechanistic Insights

• Induction of Systemic Acquired Resistance (SAR): (5-Methoxy-6-methylpyridin-2-yl)methanol-containing alkaloids upregulate defense-related enzymes (e.g., phenylalanine ammonia-lyase) and downregulate NtHsp70 expression in tobacco, enhancing viral resistance .
• Molecular Docking : The oxocyclopenta[f]isoindole-1-one core and alkyl pyridine substituents in nicoisoindoles interact with TMV-CP binding pockets, disrupting viral assembly .

Biological Activity

(5-Methoxy-6-methylpyridin-2-yl)methanol is a compound of increasing interest in the field of medicinal chemistry due to its diverse biological activities. This article delves into its biological properties, mechanisms of action, and potential therapeutic applications, supported by relevant data and research findings.

Chemical Structure and Properties

(5-Methoxy-6-methylpyridin-2-yl)methanol features a pyridine ring substituted with a methoxy group at the 5-position and a methyl group at the 6-position. Its chemical formula is $C_9H_{11}NO_2$, and it is characterized by a hydroxymethyl group that enhances its reactivity and biological interactions.

The biological activity of (5-Methoxy-6-methylpyridin-2-yl)methanol is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The compound may exert its effects through:

• Enzyme Inhibition : It potentially inhibits key enzymes involved in metabolic pathways, which could lead to altered cellular functions.
• Receptor Binding : The compound may act as a ligand for specific receptors, modulating their activity and influencing physiological responses.

Antimicrobial Properties

Research indicates that (5-Methoxy-6-methylpyridin-2-yl)methanol exhibits significant antimicrobial activity. In vitro studies have demonstrated its efficacy against various bacterial strains:

Microorganism	Minimum Inhibitory Concentration (MIC)
Escherichia coli	0.0195 mg/mL
Bacillus mycoides	0.0048 mg/mL
Candida albicans	0.0048 mg/mL

These results suggest that the compound possesses potent antibacterial and antifungal properties, making it a candidate for further development as an antimicrobial agent .

Anticancer Activity

Recent studies have explored the anticancer potential of (5-Methoxy-6-methylpyridin-2-yl)methanol. Preliminary evaluations have shown that it can reduce the viability of cancer cell lines, including HepG2 (liver cancer) and A549 (lung cancer) cells. The compound appears to exert its effects in a dose-dependent manner, with significant reductions in cell viability observed at higher concentrations .

Case Studies

• Antimicrobial Efficacy : A study involving 248 synthesized alkaloids found that (5-Methoxy-6-methylpyridin-2-yl)methanol demonstrated superior antimicrobial activity compared to other compounds tested, indicating its potential as a lead compound for drug development in treating infections caused by resistant strains .
• Cytotoxicity Profiles : In experiments assessing cytotoxicity against various cancer cell lines, (5-Methoxy-6-methylpyridin-2-yl)methanol showed promising results, warranting further investigation into its mechanisms of action and therapeutic potential .

Research Applications

The compound's diverse biological activities suggest several applications in research and industry:

• Pharmaceutical Development : Its antimicrobial and anticancer properties position it as a potential lead compound for new drug formulations.
• Chemical Synthesis : As a versatile intermediate, it can facilitate the synthesis of more complex organic molecules, contributing to advancements in medicinal chemistry.